Cas no 1894495-80-7 (5-(1H-indol-5-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1H-indol-5-yl)-1,2-oxazol-3-amine
• CAS No: 1894495-80-7
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 6334415
• PubChem ID: 117288399
• Update Time: 2025-07-19

5-(1H-indol-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-5-yl)-1,2-oxazol-3-amine
• 1894495-80-7
• EN300-1790685

• Inchi： 1S/C11H9N3O/c12-11-6-10(15-14-11)8-1-2-9-7(5-8)3-4-13-9/h1-6,13H,(H2,12,14)
• InChI Key： FRDICFXHCJUYOD-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(1H-indol-5-yl)-1,2-oxazol-3-amine

Research Brief on 5-(1H-indol-5-yl)-1,2-oxazol-3-amine (CAS: 1894495-80-7): Recent Advances and Applications

The compound 5-(1H-indol-5-yl)-1,2-oxazol-3-amine (CAS: 1894495-80-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of kinase inhibitors, particularly targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of fibroblast growth factor receptors (FGFRs), with promising results in preclinical models of solid tumors. The indole-oxazole core structure appears to confer both favorable binding affinity and metabolic stability.

From a synthetic chemistry perspective, novel routes to 5-(1H-indol-5-yl)-1,2-oxazol-3-amine have been developed that improve yield and purity. A recent breakthrough involves a one-pot cyclization-oxidation sequence that reduces the number of purification steps while maintaining high enantiomeric purity (>99% ee), as reported in Organic Letters (2024). These advances address previous challenges in large-scale production of this pharmacophore.

Structural-activity relationship (SAR) studies have revealed that modifications at the 3-amine position significantly influence both potency and selectivity. Researchers at several pharmaceutical companies have filed patents (WO202318765, US20240124567) covering various derivatives of 5-(1H-indol-5-yl)-1,2-oxazol-3-amine for applications ranging from oncology to neurodegenerative diseases, suggesting broad therapeutic potential.

In drug delivery applications, the compound's physicochemical properties (logP = 2.1, PSA = 68 Ų) make it suitable for both oral and parenteral formulations. Recent pharmacokinetic studies in animal models show favorable absorption and distribution profiles, with particular promise for crossing the blood-brain barrier, opening possibilities for CNS-targeted therapies.

Ongoing clinical investigations are evaluating 5-(1H-indol-5-yl)-1,2-oxazol-3-amine derivatives in Phase I trials for rare cancers, with preliminary data suggesting manageable toxicity profiles. The compound's dual mechanism of action—inhibiting both kinase activity and protein-protein interactions—positions it as a potential first-in-class therapeutic for several indications.

Future research directions include exploration of its anti-inflammatory properties and potential applications in autoimmune diseases, as well as combination therapies with existing chemotherapeutic agents. The compound's versatility and demonstrated biological activity ensure it will remain an important focus of medicinal chemistry research in the coming years.